Cas no 10047-08-2 (Phenylalanine,N-[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]-)

• Product name: Phenylalanine,N-[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]-
• CAS No: 10047-08-2
• MF: C₂₁H₂₄Cl₂N₂O₃
• MW: 423.332863807678
• CID: 154296
• PubChem ID: 159256

Phenylalanine,N-[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]- Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,N-[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]-
• Lofenal
• DL-Phenylalanine, N-((4-(bis(2-chloroethyl)amino)phenyl)acetyl)-
• N-((4-(Bis(2-chloroethyl)amino)phenyl)acetyl)-dl-phenylalanine
• N-({4-[bis(2-chloroethyl)amino]phenyl}acetyl)-L-phenylalanine
• Phenylalanine, N-[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]-
• Q16672201
• N-(2-{4-[Bis(2-chloroethyl)amino]phenyl}-1-hydroxyethylidene)phenylalanine
• (2S)-2-[[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]amino]-3-phenylpropanoic acid
• 10047-08-2
• DTXSID70905518
• 2-[[2-[4-[Bis(2-chloroethyl)amino]phenyl]acetyl]amino]-3-phenylpropanoic acid

• Inchi： InChI=1S/C21H24Cl2N2O3/c22-10-12-25(13-11-23)18-8-6-17(7-9-18)15-20(26)24-19(21(27)28)14-16-4-2-1-3-5-16/h1-9,19H,10-15H2,(H,24,26)(H,27,28)
• InChI Key： WOJORPYBSQEBBK-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC(CC(NC(C(O)=O)CC2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 422.116398g/mol
• Monoisotopic Mass: 422.116398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 423.3g/mol
• XLogP3: 4
• Topological Polar Surface Area: 69.6Ų